Cas no 15491-89-1 (Diphosphoric acid,potassium sodium salt (1:2:2))

Diphosphoric acid,potassium sodium salt (1:2:2) structure
15491-89-1 structure
Product Name:Diphosphoric acid,potassium sodium salt (1:2:2)
CAS No:15491-89-1
MF:KNaO7P2
MW:236.031394004822
CID:191542
PubChem ID:21254608
Update Time:2025-04-19

Diphosphoric acid,potassium sodium salt (1:2:2) Chemical and Physical Properties

Names and Identifiers

    • Diphosphoric acid,potassium sodium salt (1:2:2)
    • Dipotassium disodium diphosphate
    • 15491-89-1
    • EINECS 239-519-4
    • potassium;sodium;phosphonato phosphate
    • Inchi: 1S/K.Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-4
    • InChI Key: DQZXOIPVJBKPAK-UHFFFAOYSA-J
    • SMILES: [K+].P(=O)([O-])([O-])OP(=O)([O-])[O-].[Na+]

Computed Properties

  • Exact Mass: 313.8138
  • Monoisotopic Mass: 235.86540210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 172.5
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